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Compound of Interest

Compound Name:
4-Hydroxy-2-

(trifluoromethoxy)benzaldehyde

Cat. No.: B1593292 Get Quote

The Isomers in Focus
The electronic interplay between the electron-donating hydroxyl (-OH) group, the electron-

withdrawing aldehyde (-CHO) group, and the powerfully electron-withdrawing trifluoromethoxy

(-OCF₃) group is highly sensitive to their relative positions on the benzaldehyde scaffold. This

guide will compare the following four isomers:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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